![molecular formula C17H13F3N4OS2 B2949028 2-(pyrimidin-2-ylthio)-N-(5-(3-(trifluoromethyl)benzyl)thiazol-2-yl)acetamide CAS No. 842970-88-1](/img/structure/B2949028.png)
2-(pyrimidin-2-ylthio)-N-(5-(3-(trifluoromethyl)benzyl)thiazol-2-yl)acetamide
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Overview
Description
The compound “2-(pyrimidin-2-ylthio)-N-(5-(3-(trifluoromethyl)benzyl)thiazol-2-yl)acetamide” is a complex organic molecule that contains several functional groups and structural features. It has a pyrimidine ring, a thiazole ring, a trifluoromethyl group, and an acetamide group. These features suggest that it could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, likely involves a pyrimidine ring attached to a thiazole ring via a sulfur atom. The thiazole ring is further substituted with a benzyl group that carries a trifluoromethyl substituent .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the electron-rich pyrimidine and thiazole rings, as well as the electron-withdrawing trifluoromethyl group. It might undergo reactions such as electrophilic aromatic substitution or nucleophilic addition .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , which could be helpful in developing new useful derivatives.
Mode of Action
It’s known that similar compounds interact with their targets and cause changes that lead to various biological activities .
Biochemical Pathways
Similar compounds have been found to affect a wide range of pharmacological activities .
Result of Action
Similar compounds have been found to exhibit diverse types of biological and pharmaceutical activities .
Advantages and Limitations for Lab Experiments
The advantages of using 2-(pyrimidin-2-ylthio)-N-(5-(3-(trifluoromethyl)benzyl)thiazol-2-yl)acetamide in lab experiments include its ability to selectively target specific enzymes and receptors, making it a potential candidate for the development of drugs targeting specific diseases. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
For research on 2-(pyrimidin-2-ylthio)-N-(5-(3-(trifluoromethyl)benzyl)thiazol-2-yl)acetamide include further studies on its mechanism of action, toxicity, and potential applications in drug discovery. Additionally, research on its potential applications in other fields, such as agriculture and materials science, could also be explored.
Synthesis Methods
The synthesis method of 2-(pyrimidin-2-ylthio)-N-(5-(3-(trifluoromethyl)benzyl)thiazol-2-yl)acetamide involves the reaction of pyrimidine-2-thiol with 5-(3-(trifluoromethyl)benzyl)thiazol-2-amine in the presence of acetic anhydride. The resulting compound is then purified through column chromatography to obtain the final product.
Scientific Research Applications
2-(pyrimidin-2-ylthio)-N-(5-(3-(trifluoromethyl)benzyl)thiazol-2-yl)acetamide has potential applications in scientific research, particularly in the field of drug discovery. It has been found to exhibit inhibitory activity against certain enzymes and receptors, making it a potential candidate for the development of drugs targeting specific diseases.
Safety and Hazards
properties
IUPAC Name |
2-pyrimidin-2-ylsulfanyl-N-[5-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N4OS2/c18-17(19,20)12-4-1-3-11(7-12)8-13-9-23-16(27-13)24-14(25)10-26-15-21-5-2-6-22-15/h1-7,9H,8,10H2,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBDBRKZVINRONR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CC2=CN=C(S2)NC(=O)CSC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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